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Compound of Interest

Compound Name: 3-Fluorobenzoyl chloride

Cat. No.: B1666694 Get Quote

An In-depth Technical Guide to 3-Fluorobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Fluorobenzoyl chloride (CAS No. 1711-07-5) is a crucial fluorinated intermediate in the

fields of organic synthesis, pharmaceuticals, and agrochemicals.[1][2] Its distinct chemical

properties, conferred by the fluorine atom at the meta-position, make it a valuable building

block for creating complex molecules with enhanced biological activity and stability.[1] This

document provides a comprehensive overview of the physicochemical properties, spectral

data, synthesis protocols, and safety information for 3-fluorobenzoyl chloride, serving as a

technical resource for laboratory and development professionals.

Physicochemical Properties
3-Fluorobenzoyl chloride is a colorless to light yellow liquid under standard conditions.[1] The

presence of the electronegative fluorine atom and the reactive acyl chloride group governs its

chemical behavior and utility in synthesis. A summary of its key physical and chemical

properties is presented below.
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Property Value Reference

Molecular Formula C₇H₄ClFO [1]

Molecular Weight 158.56 g/mol [1]

CAS Number 1711-07-5 [1][3]

Appearance
Colorless to light yellow/orange

clear liquid
[1]

Density 1.32 g/cm³ [1]

Melting Point -30 °C [1]

Boiling Point 91 °C at 18 mmHg [1]

Refractive Index n20D 1.52 [1]

Purity ≥ 97% (GC) [1]

Spectral Analysis
Spectroscopic data is essential for the structural confirmation and purity assessment of 3-
fluorobenzoyl chloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the molecular structure. The ¹H NMR spectrum in CDCl₃ solvent provides information

on the aromatic protons.[4]

Infrared (IR) Spectroscopy: The FTIR spectrum shows characteristic absorption bands

corresponding to the functional groups present, notably the strong carbonyl (C=O) stretch of

the acyl chloride.[5]

Mass Spectrometry (MS): Electron Ionization (EI) mass spectrometry can be used to

determine the molecular weight and fragmentation pattern, confirming the compound's

identity.[6]
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3-Fluorobenzoyl chloride is a versatile reagent primarily used as an intermediate in organic

synthesis.

Pharmaceutical Synthesis: It is a key building block for active pharmaceutical ingredients

(APIs).[2] The introduction of a fluorine atom can improve metabolic stability, binding affinity,

and bioavailability of drug candidates.[1][2]

Agrochemicals: The compound serves as an intermediate in the production of advanced

pesticides and herbicides.[1][2]

Material Science: It is employed in the development of polymers and resins, contributing to

materials with enhanced thermal stability and chemical resistance.[1]

General Organic Synthesis: Its reactivity with amines and alcohols to form amides and esters

makes it a valuable tool for creating diverse molecular architectures.[1]

Amide Synthesis

Ester Synthesis

3-Fluorobenzoyl Chloride

N-substituted-3-fluorobenzamide

+ R-NH₂

Alkyl 3-fluorobenzoate

+ R-OH

Amine (R-NH₂)

Alcohol (R-OH)

Click to download full resolution via product page

Caption: General reaction pathways of 3-Fluorobenzoyl Chloride.
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Experimental Protocols
Synthesis of 3-Fluorobenzoyl Chloride from 3-
Fluorobenzoic Acid
This protocol describes the conversion of 3-fluorobenzoic acid to its more reactive acyl chloride

derivative using thionyl chloride.[7]

Materials and Reagents:

3-Fluorobenzoic acid

Thionyl chloride (SOCl₂) or Oxalyl chloride

Anhydrous Dichloromethane (DCM) or Toluene

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Rotary evaporator

Fume hood

Procedure:

In a fume hood, place 3-fluorobenzoic acid (1 mmol) into a dry round-bottom flask equipped

with a magnetic stir bar.

Add anhydrous DCM or Toluene (10 mL) to the flask.

Slowly add thionyl chloride (1.5 mmol, 1.5 eq) to the suspension.

Attach a reflux condenser and heat the mixture to reflux (approx. 40°C for DCM or 110°C for

Toluene).
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Stir the reaction for 2-3 hours. Progress can be monitored by the cessation of HCl gas

evolution.

Once the reaction is complete, allow the mixture to cool to room temperature.

Carefully remove the solvent and excess thionyl chloride under reduced pressure using a

rotary evaporator.

The resulting oily residue is crude 3-fluorobenzoyl chloride, which should be used

immediately in subsequent reactions due to its moisture sensitivity.[7]

1. Add 3-Fluorobenzoic Acid &
Anhydrous Solvent to Flask

2. Slowly Add Thionyl Chloride

3. Heat Mixture to Reflux (2-3 hours)

4. Cool to Room Temperature

5. Remove Solvent & Excess Reagent
via Rotary Evaporation

6. Obtain Crude 3-Fluorobenzoyl Chloride

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Fluorobenzoyl Chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1666694?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_Synthesis_of_3_Fluorobenzoyl_CoA_for_Research_Applications.pdf
https://www.benchchem.com/product/b1666694?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
3-Fluorobenzoyl chloride is a hazardous chemical that requires careful handling to prevent

exposure. It is classified as a combustible liquid that causes severe skin burns and eye

damage.[8][9]

Hazard Information Details

GHS Pictograms GHS05 (Corrosion)

Signal Word Danger

Hazard Statements
H314: Causes severe skin burns and eye

damage.

Precautionary Statements
P260, P280, P301+P330+P331,

P305+P351+P338, P310

Handling and Storage:

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, protective gloves, and clothing to prevent skin exposure.[8] A NIOSH/MSHA

approved respirator may be required.[8]

Handling: Handle in a well-ventilated area, preferably a fume hood. Keep away from open

flames, hot surfaces, and sources of ignition.[8]

Storage: Store in a corrosives area in a dry, cool, and well-ventilated place.[8] Keep

containers tightly closed.

Incompatible Materials: Avoid contact with water, strong bases, and alcohols.[8]

First Aid Measures:

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes.[8]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Immediate medical attention is required.
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Ingestion: Do NOT induce vomiting.[8] Drink plenty of water; milk may be given afterward.[8]

Never give anything by mouth to an unconscious person.[8]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Immediate medical

attention is required.

Conclusion
3-Fluorobenzoyl chloride is a high-value chemical intermediate with significant applications in

the pharmaceutical, agrochemical, and material science industries. Its synthesis is

straightforward, but its hazardous nature demands strict adherence to safety protocols. This

guide provides essential technical data and handling information to support researchers and

developers in utilizing this versatile compound safely and effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1666694#physicochemical-properties-of-3-
fluorobenzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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